Cas no 497863-61-3 (N-(3-Bromophenyl)methylene-2,2-dimethoxyethanamine)

N-(3-Bromophenyl)methylene-2,2-dimethoxyethanamine structure
497863-61-3 structure
Product Name:N-(3-Bromophenyl)methylene-2,2-dimethoxyethanamine
CAS No:497863-61-3
MF:C11H14BrNO2
MW:272.138362407684
CID:932820
PubChem ID:22980806
Update Time:2025-04-19

N-(3-Bromophenyl)methylene-2,2-dimethoxyethanamine Chemical and Physical Properties

Names and Identifiers

    • N-[(3-Bromophenyl)methylene]-2,2-dimethoxyethanamine
    • 1-(3-bromophenyl)-N-(2,2-dimethoxyethyl)methanimine
    • [(3-BROMOPHENYL)METHYLIDENE](2,2-DIMETHOXYETHYL)AMINE
    • DB-320644
    • 497863-61-3
    • (E)-1-(3-Bromophenyl)-N-(2,2-dimethoxyethyl)methanimine
    • DTXSID30629309
    • AKOS030255618
    • N-(3-Bromophenyl)methylene-2,2-dimethoxyethanamine
    • Inchi: 1S/C11H14BrNO2/c1-14-11(15-2)8-13-7-9-4-3-5-10(12)6-9/h3-7,11H,8H2,1-2H3/b13-7+
    • InChI Key: YSHLGZYOYSZWIS-NTUHNPAUSA-N
    • SMILES: BrC1=CC=CC(=C1)/C=N/CC(OC)OC

Computed Properties

  • Exact Mass: 271.02100
  • Monoisotopic Mass: 271.02079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 30.8Ų

Experimental Properties

  • PSA: 30.82000
  • LogP: 2.48690

N-(3-Bromophenyl)methylene-2,2-dimethoxyethanamine Pricemore >>

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N-(3-Bromophenyl)methylene-2,2-dimethoxyethanamine Production Method

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